Cas no 2229671-80-9 (3-(3-methyloxetan-3-yl)prop-2-en-1-ol)

3-(3-methyloxetan-3-yl)prop-2-en-1-ol structure
2229671-80-9 structure
Product Name:3-(3-methyloxetan-3-yl)prop-2-en-1-ol
CAS No:2229671-80-9
MF:C7H12O2
MW:128.168982505798
CID:6471589
PubChem ID:165652706
Update Time:2024-01-06

3-(3-methyloxetan-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methyloxetan-3-yl)prop-2-en-1-ol
    • 2229671-80-9
    • EN300-1819052
    • Inchi: 1S/C7H12O2/c1-7(3-2-4-8)5-9-6-7/h2-3,8H,4-6H2,1H3/b3-2+
    • InChI Key: RRCFVTKSNOKYMU-NSCUHMNNSA-N
    • SMILES: O1CC(/C=C/CO)(C)C1

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.5Ų

3-(3-methyloxetan-3-yl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1819052-0.05g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
2229671-80-9
0.05g
$888.0 2023-09-19
Enamine
EN300-1819052-0.1g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
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$930.0 2023-09-19
Enamine
EN300-1819052-0.25g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
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0.25g
$972.0 2023-09-19
Enamine
EN300-1819052-0.5g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
2229671-80-9
0.5g
$1014.0 2023-09-19
Enamine
EN300-1819052-1.0g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
2229671-80-9
1g
$871.0 2023-06-02
Enamine
EN300-1819052-2.5g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
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$2071.0 2023-09-19
Enamine
EN300-1819052-5.0g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
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5g
$2525.0 2023-06-02
Enamine
EN300-1819052-10.0g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
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$3746.0 2023-06-02
Enamine
EN300-1819052-1g
3-(3-methyloxetan-3-yl)prop-2-en-1-ol
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$1057.0 2023-09-19
Enamine
EN300-1819052-5g
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